Cas no 946279-03-4 (1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 946279-03-4
• MF: C₂₀H₁₇ClN₂O₂S
• MW: 384.879182577133
• CID: 5504259
• Update Time: 2025-06-08

1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chlorophenyl)methyl]-N-(2-methylsulfanylphenyl)-6-oxopyridine-3-carboxamide
• 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H17ClN2O2S/c1-26-18-9-5-4-8-17(18)22-20(25)15-10-11-19(24)23(13-15)12-14-6-2-3-7-16(14)21/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key： MSCFLLURQDTJDP-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C=CC=1C(NC1=CC=CC=C1SC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide

Introduction to 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 946279-03-4)

The compound 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide, identified by its CAS number 946279-03-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a pyridine core and amide linkage, positions this compound as a promising candidate for further exploration in therapeutic interventions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating the pyridine scaffold. Pyridine derivatives are renowned for their diverse biological activities and have been extensively studied for their roles in modulating various physiological pathways. The specific arrangement of atoms in 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide contributes to its unique chemical properties, which are essential for its potential pharmacological effects.

The structural motif of this compound includes a pyridine ring substituted with a chloro group at the 2-position and an amide group at the 3-position. Additionally, the N-terminal is linked to a phenyl ring bearing a methylsulfanyl group at the 2-position. This complex arrangement of substituents not only enhances the compound's molecular complexity but also influences its interactions with biological targets. Such structural features are often critical in determining the efficacy and selectivity of pharmaceutical agents.

Recent studies have highlighted the importance of amide-functionalized compounds in drug design. The amide group in 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide serves as a key pharmacophore, facilitating hydrogen bonding interactions with biological macromolecules. These interactions are pivotal for achieving high affinity and specificity, which are essential attributes for successful drug candidates. The pyridine core further enhances these interactions by providing additional binding sites within biological targets.

The synthesis of this compound involves multi-step organic reactions, each meticulously designed to introduce the desired functional groups while maintaining structural integrity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex framework of 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide. These synthetic strategies ensure high yields and purity, which are crucial for subsequent pharmacological evaluations.

In the realm of medicinal chemistry, computational modeling plays a pivotal role in predicting the biological behavior of novel compounds. Molecular docking studies have been conducted on 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide to identify potential binding pockets within target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and neurotransmission.

The potential therapeutic applications of this compound are vast. Preliminary in vitro studies have demonstrated promising activities against various disease targets. For instance, it has shown inhibitory effects on enzymes implicated in inflammatory responses, suggesting its utility in developing anti-inflammatory agents. Additionally, its interaction with neurotransmitter receptors indicates potential applications in central nervous system disorders.

Ongoing research aims to further elucidate the pharmacological profile of 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide. In vivo studies are being planned to assess its efficacy and safety profiles in animal models. These studies will provide valuable insights into its potential as a lead compound for drug development.

The development of novel pharmaceutical agents is a testament to the relentless pursuit of innovation in medicinal chemistry. Compounds like 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxo-1,6-dihydropyridine-3-carboxamide exemplify the intricate balance between structural complexity and biological activity that defines successful drug candidates. As research progresses, it is anticipated that such compounds will contribute significantly to addressing unmet medical needs.

In conclusion, 1-(2-chlorophenyl)methyl-N-2-(methylsulfanyl)phenyl-6-oxyo - 1 , 6 - dihydropyridine - 3 - carboxamide (CAS No. 946279 - 03 - 4) represents a promising entity in pharmaceutical research. Its unique structural features and preliminary biological activities position it as a valuable candidate for further exploration in drug development. Continued investigation into its pharmacological properties holds great promise for advancing therapeutic interventions across multiple disease areas.